Cas no 1806438-48-1 (1-Bromo-2-(3-bromopropyl)-3-(trifluoromethylthio)benzene)

• Product Name: 1-Bromo-2-(3-bromopropyl)-3-(trifluoromethylthio)benzene
• CAS No: 1806438-48-1
• MF: C₁₀H₉Br₂F₃S
• MW: 378.046670675278
• CID: 4972774
• Update Time: 2025-07-20

1-Bromo-2-(3-bromopropyl)-3-(trifluoromethylthio)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-(3-bromopropyl)-3-(trifluoromethylthio)benzene

• Inchi： 1S/C10H9Br2F3S/c11-6-2-3-7-8(12)4-1-5-9(7)16-10(13,14)15/h1,4-5H,2-3,6H2
• InChI Key： HYDVEHXNDSCJTF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1CCCBr)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 211
• XLogP3: 5.7
• Topological Polar Surface Area: 25.3

Additional information on 1-Bromo-2-(3-bromopropyl)-3-(trifluoromethylthio)benzene

Recent Advances in the Study of 1-Bromo-2-(3-bromopropyl)-3-(trifluoromethylthio)benzene (CAS: 1806438-48-1)

The compound 1-Bromo-2-(3-bromopropyl)-3-(trifluoromethylthio)benzene (CAS: 1806438-48-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique brominated and trifluoromethylthio functional groups, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, reactivity, and biological activities, shedding light on its versatile utility in medicinal chemistry.

One of the key areas of investigation has been the synthetic pathways for 1-Bromo-2-(3-bromopropyl)-3-(trifluoromethylthio)benzene. Researchers have developed optimized protocols to achieve high yields and purity, which are critical for its application in pharmaceutical formulations. The compound's reactivity, particularly its ability to undergo cross-coupling reactions, has been explored to create novel derivatives with enhanced biological activities. These derivatives are being evaluated for their potential as inhibitors of specific enzymes or receptors involved in disease pathways.

In the context of drug discovery, 1-Bromo-2-(3-bromopropyl)-3-(trifluoromethylthio)benzene has been identified as a valuable intermediate for the development of small-molecule therapeutics. Its structural features make it a suitable candidate for targeting proteins with hydrophobic binding sites, such as those involved in cancer and infectious diseases. Recent preclinical studies have demonstrated its efficacy in inhibiting the growth of certain cancer cell lines, highlighting its potential as a lead compound for further optimization.

Beyond its pharmaceutical applications, this compound has also been investigated for its use in agrochemicals. The trifluoromethylthio group, in particular, is known to enhance the bioactivity and stability of pesticides. Researchers are exploring its incorporation into new agrochemical formulations to improve their efficacy and environmental safety. Preliminary results suggest that derivatives of 1-Bromo-2-(3-bromopropyl)-3-(trifluoromethylthio)benzene could offer a sustainable alternative to existing pesticides with reduced ecological impact.

In conclusion, the ongoing research on 1-Bromo-2-(3-bromopropyl)-3-(trifluoromethylthio)benzene (CAS: 1806438-48-1) underscores its multifaceted potential in chemical biology and pharmaceutical sciences. The compound's unique chemical properties and biological activities make it a promising candidate for various applications, from drug development to agrochemical innovation. Future studies are expected to further elucidate its mechanisms of action and expand its utility in these fields.